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Cat. No.: B355533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
m-Cresyl benzoate, also known as 3-methylphenyl benzoate or m-tolyl benzoate, is an

aromatic ester with the chemical formula C₁₄H₁₂O₂.[1][2] As a member of the benzoate ester

family, it finds applications in various chemical syntheses and has been investigated for its

potential biological activities. A thorough understanding of its physical properties is fundamental

for its application in research and development, particularly in areas such as formulation

science, reaction kinetics, and material science. This technical guide provides a comprehensive

overview of the known physical properties of m-cresyl benzoate, alongside detailed

experimental protocols for their determination.

Core Physical Properties
The physical characteristics of a compound are crucial for its handling, processing, and

application. The following table summarizes the available quantitative data for m-cresyl

benzoate. For comparative purposes, data for the isomeric p-cresyl benzoate are also included

where available.
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Physical Property m-Cresyl Benzoate p-Cresyl Benzoate

Molecular Formula C₁₄H₁₂O₂[1][2] C₁₄H₁₂O₂[3][4]

Molecular Weight 212.24 g/mol [1][2] 212.24 g/mol [3][4]

Melting Point Data not available
70.00 to 72.00 °C @ 760.00

mm Hg[3]

Boiling Point
314.00 to 316.00 °C @ 760.00

mm Hg[5]

315.00 to 316.00 °C @ 760.00

mm Hg[3]

Density Data not available
~1.1035 g/cm³ (rough

estimate)

Water Solubility
32.35 mg/L @ 25 °C

(estimated)[5]

32.35 mg/L @ 25 °C

(estimated)[3]

logP (o/w) 3.433 (estimated)[5] 3.590[3]

Vapor Pressure
0.000460 mmHg @ 25.00 °C

(estimated)[5]

0.000400 mmHg @ 25.00 °C

(estimated)[3]

Flash Point 128.89 °C (264.00 °F) TCC[5] 130.00 °C (266.00 °F) TCC[3]

Appearance Data not available White solid (estimated)[3]

Experimental Protocols
Accurate determination of physical properties is paramount in chemical research. The following

sections detail standardized methodologies for key physical property measurements applicable

to m-cresyl benzoate and similar organic compounds.

Melting Point Determination
The melting point is a critical indicator of a substance's purity. A sharp melting range typically

signifies a pure compound.

Methodology: Capillary Tube Method (Thiele Tube or Digital Apparatus)

Sample Preparation: A small amount of the crystalline organic solid is finely powdered. The

open end of a capillary tube is pressed into the powder, and the tube is tapped gently to pack
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the solid into the sealed end, aiming for a sample height of 2-3 mm.

Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer with a rubber

band or wire, ensuring the sample is level with the thermometer bulb. The assembly is then

inserted into a Thiele tube containing a high-boiling point liquid (e.g., mineral oil or silicone

oil) so that the sample is immersed.

Heating: The side arm of the Thiele tube is gently heated with a Bunsen burner. The unique

shape of the tube facilitates convection currents, ensuring uniform heating of the bath.

Observation: The temperature is carefully monitored. The temperature at which the first drop

of liquid appears is recorded as the beginning of the melting range. The temperature at

which the last crystal melts is recorded as the end of the melting range. For pure

compounds, this range is typically narrow (0.5-2 °C).

Apparatus Setup (Digital Melting Point Apparatus): The prepared capillary tube is inserted

into the heating block of the apparatus. The heating rate is set, and the sample is observed

through a magnifying lens. The temperatures for the onset and completion of melting are

recorded.

Boiling Point Determination
The boiling point provides information about the volatility of a liquid and is also a useful

parameter for identification and purity assessment.

Methodology: Micro Boiling Point Determination (Capillary Method)

Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a small test

tube or a fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed inside the test

tube containing the liquid.

Apparatus Setup: The test tube is attached to a thermometer, and the assembly is heated in

a liquid bath (similar to the melting point setup) or a heating block.

Observation: As the liquid is heated, the air trapped in the capillary tube expands and

escapes as a slow stream of bubbles. Upon further heating, the vapor of the liquid will also
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escape, resulting in a rapid and continuous stream of bubbles from the capillary tip.

Recording the Boiling Point: The heating is then stopped. As the apparatus cools, the stream

of bubbles will slow down and eventually stop. The temperature at which the liquid just

begins to enter the capillary tube is the boiling point of the liquid.

Density Determination
Density is a fundamental physical property that relates the mass of a substance to the volume it

occupies.

Methodology: Pycnometer or Volumetric Flask Method

Mass of the Empty Vessel: A clean, dry pycnometer or a small volumetric flask with its

stopper is accurately weighed (m₁).

Mass of the Vessel with Water: The vessel is filled with distilled water, ensuring no air

bubbles are trapped, and the outside is dried. It is then weighed again (m₂). The mass of the

water is m₂ - m₁.

Volume Determination: The volume of the vessel can be calculated using the known density

of water at the measurement temperature (V = (m₂ - m₁)/ρ_water).

Mass of the Vessel with the Sample: The vessel is emptied, thoroughly dried, and then filled

with the liquid sample (m-cresyl benzoate). It is weighed again (m₃). The mass of the sample

is m₃ - m₁.

Density Calculation: The density of the sample is calculated by dividing the mass of the

sample by the volume of the vessel (ρ_sample = (m₃ - m₁)/V).

Solubility Determination
Solubility provides insights into the intermolecular forces of a compound and is crucial for

applications in drug delivery, extraction, and purification.

Methodology: Qualitative and Semi-Quantitative Determination
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Solvent Selection: A range of solvents with varying polarities should be chosen (e.g., water,

ethanol, acetone, diethyl ether, hexane).

Qualitative Assessment:

To a small test tube containing a small, measured amount of the solute (e.g., 10 mg), add

a small volume of the solvent (e.g., 1 mL) dropwise.

After each addition, the mixture is agitated vigorously.

Observe whether the solute dissolves completely. The compound is classified as soluble,

partially soluble, or insoluble.

Semi-Quantitative Assessment:

A saturated solution of the compound is prepared at a specific temperature by adding an

excess of the solute to a known volume of the solvent and stirring until equilibrium is

reached.

The undissolved solid is then removed by filtration or centrifugation.

A known volume of the saturated solution is taken, the solvent is evaporated, and the

mass of the remaining solute is determined.

The solubility is then expressed in terms of mass of solute per volume or mass of solvent

(e.g., mg/mL or g/100 g solvent).

Signaling Pathways and Experimental Workflows
At present, there is no readily available information in the scientific literature detailing specific

signaling pathways or established experimental workflows directly involving m-cresyl benzoate

that would necessitate visualization through diagrams. Research into the biological activities of

this compound is ongoing, and future studies may elucidate such pathways.

Conclusion
This technical guide provides a consolidated source of information on the physical properties of

m-cresyl benzoate, intended to support research and development activities. While several key
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physical constants have been reported, experimental determination of the melting point and

density of the meta isomer remains an area for future investigation. The provided experimental

protocols offer standardized methods for the precise measurement of these and other

fundamental physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.
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